Cas no 105441-02-9 (5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one)

5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one structure
105441-02-9 structure
Product Name:5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one
CAS No:105441-02-9
MF:C10H7FN2O2
MW:206.173185586929
CID:2623847
PubChem ID:13580931
Update Time:2025-04-21

5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one
    • 5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(1H)-one
    • DTXSID20544279
    • DTXCID10495064
    • 105441-02-9
    • Inchi: 1S/C10H7FN2O2/c11-7-9(14)12-8(13-10(7)15)6-4-2-1-3-5-6/h1-5H,(H2,12,13,14,15)
    • InChI Key: PYYSAUHLPLZZKX-UHFFFAOYSA-N
    • SMILES: FC1=C(N=C(C2C=CC=CC=2)NC1=O)O

Computed Properties

  • Exact Mass: 206.04915563Da
  • Monoisotopic Mass: 206.04915563Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 61.7Ų
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